Cas no 1261890-10-1 (2-(3-Cyano-2-fluorophenyl)isonicotinic acid)

• Product Name: 2-(3-Cyano-2-fluorophenyl)isonicotinic acid
• CAS No: 1261890-10-1
• MF: C₁₃H₇FN₂O₂
• MW: 242.20528626442
• CID: 2761527
• PubChem ID: 53223136
• Update Time: 2025-04-21

2-(3-Cyano-2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1261890-10-1
• MFCD18317295
• DTXSID30687409
• 2-(3-Cyano-2-fluorophenyl)isonicotinic acid, 95%
• 2-(3-CYANO-2-FLUOROPHENYL)ISONICOTINIC ACID
• 2-(3-Cyano-2-fluorophenyl)isonicotinic acid

• Inchi： 1S/C13H7FN2O2/c14-12-9(7-15)2-1-3-10(12)11-6-8(13(17)18)4-5-16-11/h1-6H,(H,17,18)
• InChI Key： OCNKZZYNWBDHIQ-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC=CC=1C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 242.04915563Da
• Monoisotopic Mass: 242.04915563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 74Ų